Cas no 119561-24-9 (1-phenyl-N-(1,1,1-trifluoropropan-2-yl)methanimine)

• Product Name: 1-phenyl-N-(1,1,1-trifluoropropan-2-yl)methanimine
• CAS No: 119561-24-9
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6643519
• PubChem ID: 14088888
• Update Time: 2024-03-02

1-phenyl-N-(1,1,1-trifluoropropan-2-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-N-(1,1,1-trifluoropropan-2-yl)methanimine

• Inchi： 1S/C10H10F3N/c1-8(10(11,12)13)14-7-9-5-3-2-4-6-9/h2-8H,1H3/b14-7+
• InChI Key： ZNOFGCZUCGAOFX-VGOFMYFVSA-N
• SMILES： FC(C(C)/N=C/C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.4Ų